Lithium 2-((tert-butoxycarbonyl)(methyl)amino)-4-hydroxy-4-methylpentanoate

• IUPAC Name: lithium;4-hydroxy-4-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoate
• InChI: InChI=1S/C12H23NO5.Li/c1-11(2,3)18-10(16)13(6)8(9(14)15)7-12(4,5)17;/h8,17H,7H2,1-6H3,(H,14,15);/q;+1/p-1
• InChI Key: NNFBXWUBXDXDMT-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(C)(C)OC(=O)N(C)C(CC(C)(C)O)C(=O)[O-]
• Molecular Formula: C12H22LiNO5
• Molecular Weight: 267.3 g/mol
• CAS No.: 1803561-87-6

Description

Lithium 2-((tert-butoxycarbonyl)(methyl)amino)-4-hydroxy-4-methylpentanoate is a useful research compound. Its molecular formula is C12H22LiNO5 and its molecular weight is 267.25. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds with similar structures, such as tert-butoxycarbonyl-protected amino acids, are known to play significant roles in organic synthesis .

Mode of Action

It is known that tert-butoxycarbonyl (boc) groups are widely used in organic synthesis for the protection of amine functional groups . The Boc group can be removed under acidic conditions, revealing the amine functional group .

Biochemical Pathways

Β-hydroxy acids, which are structurally similar to this compound, are known to be present in lipids and are key intermediates in various biochemical pathways . They are also found in biologically active depsipeptides, which have a wide range of medicinal properties .

Result of Action

For instance, γ-Amino β-hydroxybutyric acid (GABOB) is a well-known neuromodulator in the mammalian central nervous system .